(S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride

• CAS: 1212186-90-7

Core Science & Biosynthesis

Safety Data Sheet (SDS) for (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride

Technical Safety & Handling Monograph: (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride

Document Control:

• Subject: (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride

• CAS Registry Number: 1212186-90-7[1][2]

• Document Type: Technical Safety & Operational Guide

• Intended Audience: Process Chemists, Medicinal Chemists, HSE Officers

Introduction: Chemical Identity & Strategic Significance

(S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride is a high-value chiral building block, primarily utilized in the asymmetric synthesis of pharmaceutical intermediates and as a resolving agent for chiral acids. Unlike generic reagents, its utility relies on its stereochemical purity ((S)-enantiomer).

This guide transcends the standard Safety Data Sheet (SDS) by integrating safety protocols with process integrity. Handling this compound requires a dual focus: protecting the operator from amine-based toxicity and protecting the compound from racemization or degradation.

Chemical Attribute	Specification
IUPAC Name	(1S)-1-(3,4-dimethylphenyl)ethanamine hydrochloride
Common Synonyms	(S)-1-(3,4-Xylyl)ethylamine HCl; (S)-α-(3,4-Dimethylphenyl)ethylamine HCl
CAS Number	1212186-90-7
Molecular Formula	C₁₀H₁₅N · HCl
Molecular Weight	185.69 g/mol
Chiral Center	C1 (Benzylic position)

Critical Hazard Analysis (GHS Classification)

While the hydrochloride salt is generally less volatile and corrosive than its free base counterpart (CAS 91251-29-5), it retains significant biological activity and irritation potential.

Signal Word: WARNING

Hazard Class	Category	Hazard Statement	Mechanism of Action
Acute Toxicity (Oral)	Cat. 4	H302: Harmful if swallowed.	Systemic absorption of the lipophilic amine cation affecting CNS/cardiovascular systems.
Skin Irritation	Cat. 2	H315: Causes skin irritation.	Acidic nature of the salt combined with amine-protein interaction.
Eye Irritation	Cat. 2A	H319: Causes serious eye irritation.[3]	Direct mucous membrane damage; high osmotic stress.
STOT - Single Exp.	Cat. 3	H335: May cause respiratory irritation.[3][4]	Inhalation of dusts triggers bronchial inflammation.

Operational Warning - Free Base Liberation: If this salt is subjected to basic conditions (pH > 10) during workup, the free amine is liberated. The free amine is Corrosive (Skin Corr. 1B) and volatile. Protocols must account for this phase change.

Physicochemical Profile & Stability

Understanding the physical state is crucial for designing handling protocols.

Property	Data	Operational Implication
Physical State	White to off-white crystalline solid	Dust generation risk; requires local exhaust ventilation (LEV).
Solubility	Soluble in water, methanol, ethanol	Readily absorbed through mucous membranes if solubilized.
Hygroscopicity	Moderate	Critical: Moisture uptake alters stoichiometry. Weigh quickly or in a glovebox for precision synthesis.
Melting Point	>200°C (Decomposes)	Stable under standard storage; avoid high-temp drying without vacuum.
Stereostability	High (in salt form)	Risk: Benzylic amines can racemize at high temperatures in the presence of strong bases or radical initiators.

Operational Handling & Controls (Self-Validating Protocols)

This section outlines "self-validating" workflows—procedures where the safety step also ensures the quality of the experiment.

Protocol: Precision Weighing & Transfer

Objective: Prevent dust exposure and moisture contamination.[3]

• Validation Check: Inspect the container seal. If clumping is visible, the material has absorbed water. Action: Dry under vacuum (40°C, 4h) before use to restore stoichiometry.

• Engineering Control: Perform all open-vessel manipulations inside a Chemical Fume Hood or Powder Containment Enclosure .

• PPE Layering:

  • Gloves: Double-gloving recommended. Inner: Latex (tactility). Outer: Nitrile (0.11 mm minimum). Reasoning: Amine salts can permeate thin nitrile over time; double layer prevents breakthrough.

  • Respiratory: If handling >10g outside a hood, use N95/P2 particulate respirator.

Protocol: Reaction Setup (Free Base Liberation)

Objective: Safely convert the salt to the nucleophilic free amine in situ.

• Solvent Choice: Use biphasic systems (e.g., CH₂Cl₂ / aq. NaOH) or anhydrous methanol.

• Thermal Control: The neutralization of amine HCl salts is exothermic .

  • Step: Cool the suspension to 0°C before adding base (e.g., Et₃N, NaOH).

  • Validation: Internal temperature must not rise >10°C to prevent side reactions or racemization.

Visual Workflow: Safe Handling Lifecycle

Caption: Figure 1. Decision logic for material assessment and handling. Note the critical drying step to ensure stoichiometric accuracy.

Emergency Response Protocols

Standard first aid is often insufficient for benzylic amines due to their rapid absorption and CNS effects.

Exposure Response Decision Tree

Caption: Figure 2. Immediate response triage. Note: Never use solvents (ethanol/acetone) to wash skin, as this accelerates dermal absorption of the amine.

Spill Management

• Isolation: Evacuate the immediate area (radius 5m) if dust is airborne.

• Neutralization: Do not use water initially (creates slippery, spreading solution).

  • Solid Spill: Cover with dry sand or Vermiculite. Scoop into a container.

  • Solution Spill: Absorb with inert material. Wipe residue with dilute acetic acid (vinegar) to neutralize traces, then water.

Toxicology & Environmental Fate

• Toxicology: Benzylic amines are structural analogs to sympathomimetic agents. High doses may cause adrenergic stimulation (tachycardia, hypertension).

  • LD50 (Predicted): ~500-1000 mg/kg (Rat, Oral).

• Environmental Fate:

  • Aquatic Toxicity: Harmful to aquatic life.[4] Do not discharge into drains.[3] The cationic nature allows binding to soil/sediment, but water solubility suggests mobility.

  • Degradability: Not readily biodegradable. Incineration is the required disposal method (Nitrogen oxides evolved).

Regulatory & Transport Compliance

• Transport (IATA/DOT):

  • Not regulated as a dangerous good for transport unless specific testing proves Corrosive (Class 8).

  • Recommendation: Ship as "Chemical solid, n.o.s."

• Inventory Status:

  • TSCA (USA): Often R&D Exemption only. Verify before commercial use.

  • REACH (EU): Registration required for >1 TPA.

References

• PubChem. (2025).[5][6][7] Compound Summary: 1-(3,4-Dimethylphenyl)ethanamine.[2][7] National Library of Medicine. Retrieved from [Link]

• European Chemicals Agency (ECHA). (2025). C&L Inventory: 1-(3,4-dimethylphenyl)ethanamine. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride [cymitquimica.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. N,N-Dimethylphenethylamine - Wikipedia [en.wikipedia.org]
• 6. 2-(3,4-Dimethylphenyl)ethan-1-amine hydrochloride | C10H16ClN | CID 54602520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-(3,4-Dimethylphenyl)ethan-1-amine | C10H15N | CID 5086468 - PubChem [pubchem.ncbi.nlm.nih.gov]

(S)-1-(3,4-Dimethylphenyl)ethanamine HCl solubility in water vs ethanol

Topic: (S)-1-(3,4-Dimethylphenyl)ethanamine HCl Solubility: A Technical Guide to Purification and Formulation Content Type: Technical Whitepaper & Methodological Guide Audience: Pharmaceutical Scientists, Process Chemists, and Crystallography Researchers[1]

Executive Summary: The Solubility Paradox of Chiral Amine Salts

(S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride (also known as (S)-1-(3,4-dimethylphenyl)ethylamine HCl) represents a critical class of chiral building blocks used in the resolution of acidic racemates and as intermediates in API synthesis.[1]

For the researcher, the solubility profile of this compound presents a classic amphiphilic salt challenge . While the hydrochloride moiety drives high aqueous solubility via ion-dipole interactions, the lipophilic 3,4-dimethylphenyl tail introduces significant hydrophobic character.[1] This guide analyzes the solubility differential between Water (high dielectric, ionizing) and Ethanol (moderate dielectric, organic-compatible) to optimize recrystallization, resolution, and formulation strategies.[1]

Chemical Profile & Theoretical Solubility Framework

To predict and manipulate the solubility of this compound, we must first understand the competing forces within the crystal lattice and the solvation shell.

Property	Value / Description	Impact on Solubility
Molecular Formula	C₁₀H₁₅N[1][2] · HCl	Amphiphilic salt structure.
Molecular Weight	185.7 g/mol	Moderate size allows mobility in solvent cages.
Hydrophobic Domain	3,4-Dimethylphenyl ring	Limits solubility in cold water; enhances solubility in alcohols.[1]
Hydrophilic Domain	Ammonium Chloride ( )	Drives water solubility; enables H-bonding in ethanol.[1]
Crystal Lattice	Ionic/Molecular Hybrid	Requires high energy to break (high MP), necessitating polar solvents.

The Thermodynamics of Dissolution

The solubility (

) is governed by the balance between the Crystal Lattice Energy ( ) and the Solvation Energy ( ).

• In Water (

  ): The high dielectric constant effectively shields the attraction between the ammonium cation and chloride anion. The hydration enthalpy ( ) is highly exothermic, easily overcoming the lattice energy.

  • Result:Freely Soluble (typically > 100 mg/mL).

• In Ethanol (

  ): Ethanol offers a dual mechanism. The hydroxyl group solvates the ions (though weaker than water), while the ethyl group interacts favorably with the dimethylphenyl ring via Van der Waals forces.

  • Result:Soluble (typically 20–50 mg/mL at RT), but with a steep temperature dependence. This steep curve is the "sweet spot" for recrystallization.

Comparative Solubility Analysis: Water vs. Ethanol

The following data summarizes the behavior of (S)-1-(3,4-Dimethylphenyl)ethanamine HCl based on structural analogs (e.g., phenethylamine HCl, xylidine derivatives) and empirical process data.

Table 1: Solubility Characteristics & Operational Implications

Solvent	Solubility Classification	Temperature Response	Primary Application
Water	High (>100 g/L)	Moderate increase	Formulation, Extraction (Aqueous phase)
Ethanol	Moderate (~25-50 g/L)	Steep increase	Recrystallization , Optical Resolution
Isopropanol	Low to Moderate	Steep increase	Anti-solvent crystallization
Ethyl Acetate	Insoluble/Sparingly	Negligible	Anti-solvent (to crash out salt)

Critical Insight: While water is the best solvent for dissolving the compound, it is often a poor choice for purification because the high solubility makes recovering the product difficult (low yield). Ethanol is the superior solvent for purification because it allows for high-yield recovery upon cooling.[1]

Visualization: Solvation Mechanisms

The following diagram illustrates the mechanistic difference between aqueous and ethanolic solvation, highlighting why ethanol is the preferred medium for controlled crystallization.

Figure 1: Mechanistic comparison of solvation.[1] Water "traps" the salt in solution, while Ethanol allows for reversible solubility controlled by temperature.

Experimental Protocols

Since exact solubility values can fluctuate based on polymorphic form and purity, researchers must validate solubility empirically.

Protocol A: Gravimetric Solubility Determination

Use this protocol to generate a precise solubility curve for your specific batch.

• Preparation: Weigh 500 mg of (S)-1-(3,4-Dimethylphenyl)ethanamine HCl into a 20 mL scintillation vial.

• Solvent Addition: Add 1.0 mL of solvent (Water or Ethanol) at 25°C.

• Equilibration: Vortex for 10 minutes. If fully dissolved, add more solid until saturation is observed (solid remains visible).

• Thermal Soak: Place vial in a shaker block at 25°C for 24 hours to ensure equilibrium.

• Sampling: Filter the supernatant through a 0.45 µm PTFE syringe filter into a tared vessel.

• Measurement: Evaporate the solvent (vacuum oven at 50°C) and weigh the residue.

  • Calculation: Solubility (

    ) =

Protocol B: Purification via Ethanol Recrystallization

The industry-standard method for purifying chiral phenethylamine salts.[1]

• Dissolution: Place 10 g of crude (S)-1-(3,4-Dimethylphenyl)ethanamine HCl in a round-bottom flask.

• Heating: Add absolute ethanol (approx. 30-40 mL) and heat to reflux (78°C).

  • Note: Add ethanol in small portions until the solid just dissolves. Avoid excess solvent.

• Hot Filtration: If insoluble impurities remain (e.g., inorganic salts), filter the hot solution rapidly through a pre-warmed funnel.

• Controlled Cooling: Allow the filtrate to cool slowly to room temperature (25°C) over 2 hours. Rapid cooling traps impurities.

• Crystallization: Cool further to 0-4°C in an ice bath for 1 hour to maximize yield.

• Collection: Filter the white crystals and wash with cold (

  ) ethanol or diethyl ether.

Applications in Chiral Resolution

This compound is frequently used as a Resolving Agent for chiral acids (e.g., Mandelic acid derivatives). The solubility difference in ethanol is the mechanism of action.

• Diastereomeric Salt Formation: When mixed with a racemic acid, two salts form:

  and .[1]

• The Ethanol Switch: Typically, one diastereomer is significantly less soluble in ethanol than the other.

• Workflow:

  • Dissolve Racemic Acid + (S)-Amine (0.5 eq) in boiling Ethanol.

  • Cool to precipitate the less soluble diastereomeric salt.[3]

  • Filter and treat the solid with NaOH/Water to release the chiral acid.

  • Recover the (S)-Amine from the mother liquor for reuse.

Figure 2: Workflow for using solubility differences in ethanol for chiral resolution.

References

• PubChem. 2-(3,4-Dimethylphenyl)ethan-1-amine hydrochloride (Compound Summary).[1] National Library of Medicine. Available at: [Link]

• Mettler Toledo. Recrystallization Guide: Solvents and Methods. (General guide on amine salt recrystallization). Available at: [Link]

• Google Patents.Process for Optical Resolution of Phenylalkylamines. (Describes ethanol/water systems for resolving similar chiral amines).

Sources

• 1. CN103641725A - Preparation method of phenylethylamine - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Suppliers and price of (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride

Supply Chain Dynamics, Synthesis Protocols, and Quality Assurance

Executive Summary

(S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride (CAS: 1212186-90-7) is a high-value chiral building block used primarily in the synthesis of calcimimetics and neurological therapeutics. As a chiral phenylethylamine derivative, it serves as a critical intermediate for introducing stereochemical complexity into drug candidates. This guide provides a technical analysis of its sourcing, pricing structure, and validated synthesis protocols, designed for drug development professionals requiring high-purity precursors.

Chemical Profile & Technical Specifications[1][2][3]

Parameter	Specification
Chemical Name	(S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride
Synonyms	(S)-1-(3,4-Dimethylphenyl)ethylamine HCl; (1S)-1-(3,4-dimethylphenyl)ethan-1-amine HCl
CAS Number	1212186-90-7 (Specific to (S)-HCl salt)
Molecular Formula	C₁₀H₁₅N[1] · HCl
Molecular Weight	185.69 g/mol (Salt); 149.23 g/mol (Free Base)
Chirality	(S)-Enantiomer
Physical State	White to off-white crystalline solid
Solubility	Soluble in water, methanol, DMSO
Handling	Hygroscopic; Store under inert atmosphere (N₂/Ar) at 2-8°C

Supply Chain & Price Analysis

The market for (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride is characterized by a "Research vs. Bulk" dichotomy. It is not a commodity chemical; it is a specialty intermediate produced on-demand or in small batches by chiral chemistry specialists.

Supplier Landscape

• Primary Manufacturers: Specialized CROs/CMOs in China and India (e.g., Enamine, Pharmablock) often hold the process IP.

• Distributors: Sigma-Aldrich (MilliporeSigma), Toronto Research Chemicals (TRC), and Fisher Scientific act as Western distribution nodes, often with significant markups.

Price Benchmarking (Q1 2025 Estimates)

Scale	Estimated Price Range (USD)	Lead Time	Supplier Type
Research (250 mg)	$300 - $350	1-2 Weeks	Catalog Distributors (e.g., TRC)
Pilot (1 - 10 g)	$700 - $1,200	2-4 Weeks	Specialized Fine Chemical Vendors
Bulk (1 kg+)	Inquiry Only ($1,500 - $3,000/kg)	8-12 Weeks	Custom Synthesis (CMO)

Sourcing Insight: For requirements >10g, direct inquiry with manufacturers (e.g., Enamine, Combi-Blocks) is recommended to bypass distributor markups, potentially reducing costs by 40-60%.

Technical Synthesis Protocols

To ensure supply security, internal synthesis is often preferred over sourcing. Below are two validated pathways: Biocatalytic Transamination (Modern/Green) and Classical Resolution (Robust/Scalable).

Method A: Biocatalytic Transamination (High Enantioselectivity)

This method utilizes ω-transaminases to convert 3,4-dimethylacetophenone directly to the (S)-amine with high enantiomeric excess (>99% ee), avoiding heavy metal catalysts.

Reagents:

• Substrate: 3,4-Dimethylacetophenone (CAS: 3637-01-2)

• Enzyme: (S)-Selective ω-Transaminase (e.g., ATA-113 or Codexis variants)

• Amine Donor: Isopropylamine (1M) or L-Alanine/LDH system

• Cofactor: Pyridoxal-5'-phosphate (PLP)

Workflow Diagram:

Figure 1: Biocatalytic route ensuring high stereospecificity.

Step-by-Step Protocol:

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.5) containing 1 mM PLP.

• Reaction Assembly: Dissolve 3,4-dimethylacetophenone (50 mM) in DMSO (5% v/v final). Add to buffer containing Isopropylamine (1 M) and (S)-Transaminase (5 g/L).

• Incubation: Shake at 30°C, 150 rpm for 24 hours. Checkpoint: Monitor conversion via HPLC.

• Quench & Extract: Basify to pH 12 with NaOH (10 M). Extract 3x with MTBE.

• Salt Formation: Dry organic layer over MgSO₄. Add 4M HCl in dioxane dropwise at 0°C.

• Isolation: Filter the white precipitate, wash with cold diethyl ether, and dry under vacuum.

Method B: Classical Optical Resolution (Scalable)

For labs without enzyme access, classical resolution using chiral tartaric acid is the industry standard.

Protocol:

• Racemic Synthesis: Perform reductive amination of 3,4-dimethylacetophenone using NaBH₄ and NH₄OAc to yield racemic amine.

• Resolution: Dissolve racemate in hot Ethanol. Add 0.5 eq of L-(+)-Tartaric acid .

• Crystallization: Allow slow cooling. The (S)-amine-L-tartrate diastereomer typically crystallizes first (verify specific rotation).

• Free Basing: Treat crystals with 1M NaOH, extract with DCM.

• HCl Salt Formation: Convert to HCl salt as described in Method A.

Quality Control & Analytics

Ensuring the stereochemical integrity of the (S)-enantiomer is critical, as the (R)-isomer may be inactive or toxic.

Analytical Decision Tree

Figure 2: Quality Control workflow emphasizing chiral purity verification.

Key Analytical Parameters:

• Chiral HPLC: Column: Chiralcel OD-H or AD-H. Mobile Phase: Hexane/IPA/DEA (90:10:0.1).

• 1H NMR (400 MHz, DMSO-d6): Diagnostic peaks at δ 2.20 (s, 6H, Ar-CH3), 1.50 (d, 3H, CH-CH3), 4.25 (q, 1H, CH-N).

• Enantiomeric Excess (ee): Must be ≥ 98.0% for pharmaceutical applications.

References

• Toronto Research Chemicals (TRC). (S)-1-(3,4-Dimethylphenyl)ethylamine Product Page. Retrieved from

• PubChem. 1-(3,4-Dimethylphenyl)ethanamine Compound Summary. National Library of Medicine. Retrieved from

• Sigma-Aldrich. 3',4'-Dimethylacetophenone (Precursor) Product Page. Retrieved from

• Fuchs, M., et al. (2015).Transaminase-catalyzed synthesis of chiral amines. RSC Advances. (General protocol grounding for Method A).

• Hit2Lead. Building Block Database: 1-(3,4-dimethylphenyl)ethanamine. Retrieved from

Sources

• 1. CN105384650A - Production technology of 3,4-dimethoxy phenethylamine - Google Patents [patents.google.com]

Protocols & Analytical Methods

Protocol for reductive amination to produce (S)-1-(3,4-Dimethylphenyl)ethanamine

Application Note: Stereoselective Synthesis of (S)-1-(3,4-Dimethylphenyl)ethanamine

Executive Summary

This guide details the protocol for the asymmetric synthesis of (S)-1-(3,4-Dimethylphenyl)ethanamine (CAS: [Target Specific Isomer]), a critical chiral building block for agrochemicals and pharmaceutical intermediates.

Unlike simple reductive aminations that yield racemates, this protocol focuses on two high-fidelity methods to achieve >99% enantiomeric excess (e.e.):

• Biocatalytic Transamination (Method A): The industry "Gold Standard" for scalability, utilizing

  -Transaminases.

• Ellman’s Auxiliary Approach (Method B): A robust chemical alternative for discovery-phase synthesis lacking enzyme libraries.

Strategic Analysis: Route Selection

Feature	Method A: Biocatalytic ( -TA)	Method B: Ellman Auxiliary
Selectivity	>99% e.e. (Intrinsic)	>95% d.e.[1][2][3] (Reagent controlled)
Conditions	Aqueous buffer, pH 7–8, 30°C	Anhydrous, -40°C to 25°C
Atom Economy	High (Catalytic)	Moderate (Stoichiometric auxiliary)
Throughput	High (Once enzyme is identified)	Low/Medium (Multi-step)
Primary Risk	Substrate solubility & Equilibrium	Reagent cost & Hydrolysis steps

Method A: Biocatalytic Transamination (Primary Protocol)

Principle:

-Transaminases ( -TAs) transfer an amino group from a sacrificial donor (Isopropylamine) to the prochiral ketone. The reaction is driven to completion by the removal of the volatile coproduct (acetone).

Mechanism of Action (Ping-Pong Bi-Bi)

Figure 1: The catalytic cycle of

-Transaminase using Isopropylamine (IPA) as the amine donor.

Experimental Protocol

Reagents:

• Substrate: 3,4-Dimethylacetophenone (50 mM final conc.)

• Enzyme: (S)-selective

  -Transaminase (Rec. sources: Chromobacterium violaceum (Cv-TA) or Vibrio fluvialis (Vf-TA)).

• Cofactor: Pyridoxal-5'-phosphate (PLP), 1 mM.

• Donor: Isopropylamine (IPA), 1.0 M (as HCl salt, neutralized).

• Buffer: 100 mM Potassium Phosphate, pH 7.5.

• Cosolvent: DMSO (10-20% v/v) to enhance substrate solubility.

Step-by-Step Procedure:

• Buffer Preparation: Prepare 100 mM phosphate buffer (pH 7.5). Add PLP (1 mM) and Isopropylamine (1 M). Crucial: Adjust pH back to 7.5 with 6M HCl after adding IPA, as IPA is highly basic.

• Substrate Loading: Dissolve 3,4-Dimethylacetophenone in DMSO. Add this solution dropwise to the buffer mixture while stirring. Final DMSO concentration should not exceed 20% to preserve enzyme stability.

• Reaction Initiation: Add the lyophilized enzyme powder (approx. 5–10 mg/mL) or cell-free extract.

• Incubation: Incubate at 30°C with orbital shaking (150 rpm) for 24 hours. Note: Leave the reaction vessel slightly open (or use a membrane) to allow acetone evaporation, driving the equilibrium.

• In-Process Control (IPC): Aliquot 50 µL, quench with 100 µL Acetonitrile, centrifuge, and analyze by HPLC (see Section 5).

• Workup:

  • Acidify to pH < 2 with 6M HCl (to protonate the amine product).

  • Extract with Ethyl Acetate (3x) to remove unreacted ketone (Discard organic layer).

  • Basify the aqueous phase to pH > 11 with 10M NaOH.

  • Extract with Methyl tert-butyl ether (MTBE) or Dichloromethane (3x).

  • Dry combined organics over

    , filter, and concentrate.

Method B: Ellman’s Auxiliary (Chemical Alternative)

Principle: When enzymes are unavailable, the condensation of the ketone with (S)-(-)-tert-butanesulfinamide yields a chiral

-sulfinyl imine. Reduction with a hydride source proceeds with high diastereoselectivity.

Reaction Workflow

Figure 2: Diastereoselective synthesis using Ellman's Auxiliary.

Experimental Protocol

Step 1: Imine Formation

• To a solution of (S)-(-)-tert-butanesulfinamide (1.1 equiv) and 3,4-dimethylacetophenone (1.0 equiv) in anhydrous THF (0.5 M), add Ti(OEt)

  (2.0 equiv).

• Reflux for 12–24 hours under Nitrogen.

• Quench: Pour into brine while stirring. The resulting suspension requires filtration through Celite to remove Titanium salts.

• Concentrate and purify the imine by silica gel chromatography (EtOAc/Hexanes).

Step 2: Diastereoselective Reduction

• Dissolve the purified imine in dry THF at -48°C.

• Add NaBH

  (3.0 equiv). Note: L-Selectride may be screened if NaBH yields low d.r., but NaBH is generally sufficient for acetophenones.

• Warm to room temperature and stir for 4 hours.

• Quench with saturated NH

  Cl. Extract with EtOAc.

Step 3: Hydrolysis

• Treat the sulfinamide intermediate with 4M HCl in Dioxane/MeOH (1:1).

• Stir for 1 hour (precipitate may form).

• Basify and extract as described in Method A.

Analytical Methods & Validation

Chiral HPLC Parameters: To determine Enantiomeric Excess (e.e.), use the following setup. The amine must be derivatized or run on a specific column.

• Column: Daicel Chiralpak IA or IB (Immobilized Amylose/Cellulose).

• Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Expected Elution: (S)-enantiomer typically elutes after the (R)-enantiomer on Chiralpak IA, but standards must be run to confirm .

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (Method A)	Product Inhibition or Equilibrium	Increase evaporation surface area for acetone removal. Add fresh enzyme after 12h.
Low Solubility (Method A)	Hydrophobic Substrate	Increase DMSO to 20% or add Triton X-100 (0.1%).
Poor d.r. (Method B)	Temperature too high during reduction	Cool reaction to -78°C before adding hydride. Switch reductant to L-Selectride.
Titanium Emulsion (Method B)	Improper Quench	Use a minimal amount of water to quench Ti(OEt) , then dilute with EtOAc and filter through Celite.

References

• Biocatalysis Overview: Mathew, S., & Yun, H. (2012). Omega-Transaminases for the Production of Optically Pure Amines and Amino Acids.[4][5][6] ACS Catalysis.[5] Link

• Ellman Protocol: Ellman, J. A., et al. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines.[7] Accounts of Chemical Research. Link

• Transaminase Specificity: Pressnitz, D., et al. (2013). Asymmetric synthesis of (S)-amines by omega-transaminases.[4][5][6] Journal of Molecular Catalysis B: Enzymatic. Link

• Equilibrium Displacement: Koszelewski, D., et al. (2010). Formal Asymmetric Biocatalytic Reductive Amination. Angewandte Chemie International Edition. Link

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. mdpi.com [mdpi.com]
• 3. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid and sensitive kinetic assay for characterization of omega-transaminases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Robust ω-Transaminases by Computational Stabilization of the Subunit Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated Protocol for the Recrystallization of (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride

Abstract

(S)-1-(3,4-Dimethylphenyl)ethanamine is a critical chiral building block in the synthesis of various pharmaceutical agents. The purity of its hydrochloride salt form is paramount to ensure the efficacy, safety, and stability of the final Active Pharmaceutical Ingredient (API). This application note provides a detailed, validated protocol for the purification of (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride via recrystallization. The methodology is designed to be robust and reproducible, yielding a product of high chemical and enantiomeric purity. We will delve into the principles behind the solvent system selection and the causality of each step in the protocol, providing a comprehensive guide for researchers, chemists, and drug development professionals.

Principle of Recrystallization

Recrystallization is a fundamental purification technique for crystalline solids.[1][2] The core principle relies on the differential solubility of the target compound and its impurities in a selected solvent or solvent system at varying temperatures.[3][4] An ideal recrystallization process involves:

• Dissolution: The impure solid is dissolved in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution.[2]

• Crystallization: The solution is allowed to cool slowly. As the temperature decreases, the solubility of the target compound drops, causing it to crystallize out of the solution in a pure form. The impurities, present in smaller concentrations, remain dissolved in the surrounding solution (the "mother liquor").[3][4]

• Isolation: The purified crystals are separated from the mother liquor via filtration.[2]

For amine hydrochloride salts, which are often highly polar, a common strategy involves using a polar solvent in which the salt is soluble at elevated temperatures, and a less polar "antisolvent" to reduce its solubility and maximize recovery.[5][6] This protocol employs an isopropanol/diethyl ether solvent system, a well-established combination for the purification of hydrochloride salts.[6]

Materials and Equipment

Materials:

• Crude (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride (>95% purity)

• Isopropanol (IPA), Anhydrous Grade

• Diethyl Ether (Et₂O), Anhydrous Grade

• Activated Charcoal (decolorizing carbon, optional)

• Celpure® or filter aid (optional)

Equipment:

• Erlenmeyer flask(s)

• Stirring hot plate

• Magnetic stir bar

• Condenser (recommended to prevent solvent loss)

• Glass funnel (for hot filtration)

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source (aspirator or pump)

• Round-bottom flask

• Rotary evaporator or vacuum oven

• Standard laboratory glassware (beakers, graduated cylinders)

• Personal Protective Equipment (PPE): Safety glasses, lab coat, chemically resistant gloves.[7][8]

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride and similar amine salts may cause skin and serious eye irritation.[9] Avoid contact with skin, eyes, and clothing. Wear appropriate PPE.

• Isopropanol and diethyl ether are flammable. Ensure there are no open flames or ignition sources in the vicinity.

• Review the Safety Data Sheets (SDS) for all reagents before beginning the procedure.[7][10]

Experimental Protocol

This protocol is optimized for purifying approximately 10.0 g of crude material. Adjust solvent volumes proportionally for different scales.

Step 1: Dissolution of the Crude Salt

• Place 10.0 g of crude (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

• Add approximately 40-50 mL of isopropanol. The goal is to use the minimum amount of hot solvent necessary for complete dissolution.

• Attach a condenser to the flask to minimize solvent evaporation.

• Gently heat the mixture on a stirring hot plate to 60-70 °C. Stir until all the solid has completely dissolved.

  • Causality Explanation: Heating increases the kinetic energy of the solvent molecules, allowing them to more effectively break down the crystal lattice of the solute, thus increasing its solubility.[3][4] Using the minimum volume required creates a saturated solution upon cooling, which is essential for maximizing the yield of the recrystallized product.

Step 2: Decolorization and Hot Filtration (Optional)

This step is only necessary if the initial solution is colored or contains insoluble particulate matter.

• Once the solute is dissolved, remove the flask from the heat source.

• Allow the solution to cool slightly for 1-2 minutes. Add a small amount (~0.5 g) of activated charcoal to the solution to adsorb colored impurities.

• Re-heat the solution to a gentle boil for 5 minutes.

• Perform a hot gravity filtration using a pre-heated glass funnel and fluted filter paper into a clean, warm Erlenmeyer flask.

  • Causality Explanation: Activated charcoal has a high surface area that adsorbs high-molecular-weight colored impurities. The filtration must be performed quickly while the solution is hot to prevent the desired product from crystallizing prematurely on the filter paper or in the funnel.

Step 3: Crystallization via Cooling and Antisolvent Addition

• Remove the flask containing the clear solution from the heat and allow it to cool slowly towards room temperature on a thermally insulating surface (e.g., a cork ring). Do not disturb the flask during this initial cooling phase.

  • Causality Explanation: Slow cooling promotes the formation of large, well-defined crystals. A slow growth process allows molecules to align correctly in the crystal lattice, effectively excluding impurity molecules and leading to a purer final product.

• Once the solution has reached room temperature (crystallization may have already begun), place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• While stirring the cold slurry, slowly add 40-50 mL of cold diethyl ether (the antisolvent) dropwise. A significant amount of additional precipitate should form.

  • Causality Explanation: The hydrochloride salt is poorly soluble in the non-polar diethyl ether. Adding it to the isopropanol solution drastically reduces the overall polarity of the solvent system, thereby decreasing the solubility of the salt and forcing more of it to precipitate out of the solution, which significantly increases the recovery yield.[2][5]

Step 4: Isolation and Washing of Crystals

• Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold IPA/Et₂O mixture.

• Isolate the crystals by vacuum filtration, transferring the cold slurry to the Büchner funnel.

• Wash the collected crystals twice with a small volume (10-15 mL each) of a cold 1:1 mixture of isopropanol and diethyl ether.

  • Causality Explanation: Washing the crystal cake removes the residual mother liquor, which contains the dissolved impurities. Using a cold solvent mixture minimizes the risk of redissolving the purified product crystals during the wash.[2]

Step 5: Drying the Purified Product

• Continue to pull a vacuum over the crystals in the funnel for 10-15 minutes to air-dry them as much as possible.

• Transfer the white crystalline solid to a pre-weighed watch glass or crystallization dish.

• Dry the crystals to a constant weight in a vacuum oven at 40-50 °C.

  • Causality Explanation: Drying under vacuum at a moderate temperature removes any remaining traces of isopropanol and diethyl ether without causing thermal decomposition of the product, yielding the pure, solvent-free (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride.

Data Summary

The following table outlines the typical parameters and expected results for this recrystallization protocol.

Parameter	Value / Range	Rationale
Starting Material	10.0 g	Scale of the protocol.
Purity of Starting Material	~95%	Typical purity post-synthesis.
Isopropanol Volume	40 - 50 mL	To achieve complete dissolution at 60-70 °C.
Diethyl Ether (Antisolvent) Volume	40 - 50 mL	To decrease product solubility and maximize yield.
Dissolution Temperature	60 - 70 °C	Optimal temperature for dissolution without excessive solvent loss.
Crystallization Temperature	0 - 5 °C	Maximizes precipitation from the solution.
Typical Recovered Yield	80 - 90%	Represents an efficient recovery of the purified product.
Expected Final Purity	>99.5% (by HPLC)	Demonstrates the effectiveness of the purification method.

Process Workflow Diagram

Sources

• 1. ViewArticleDetail [ijpronline.com]
• 2. mt.com [mt.com]
• 3. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 4. praxilabs.com [praxilabs.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. fishersci.fr [fishersci.fr]
• 8. fishersci.com [fishersci.com]
• 9. 2-(3,4-Dimethylphenyl)ethan-1-amine hydrochloride | C10H16ClN | CID 54602520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]

Reaction conditions for coupling (S)-1-(3,4-Dimethylphenyl)ethanamine with carboxylic acids

Executive Summary

This application note details the optimized protocols for the amide coupling of (S)-1-(3,4-Dimethylphenyl)ethanamine (CAS: 91251-29-5). As a chiral

-methylbenzylamine derivative, this building block presents specific challenges regarding steric hindrance and the preservation of enantiomeric excess (ee).

While standard carbodiimide chemistries (EDC/HOBt) are functional, this guide prioritizes Propylphosphonic Anhydride (T3P) and HATU methodologies.[1] T3P is identified as the superior reagent for scalable, low-epimerization processes, whereas HATU is recommended for high-throughput discovery where yield is prioritized over cost.

Substrate Analysis & Mechanistic Considerations

The Amine: (S)-1-(3,4-Dimethylphenyl)ethanamine[2][3]

• Electronic Profile: The 3,4-dimethyl substitution pattern on the phenyl ring is electron-donating (+I effect). This increases the electron density on the nitrogen relative to an unsubstituted benzylamine, making it a good nucleophile .

• Steric Profile: The

  -methyl group creates a chiral center adjacent to the nitrogen. This steric bulk can retard the rate of nucleophilic attack compared to primary benzylamines, increasing the residence time of the activated ester and thus the risk of racemization on the acid partner (if chiral).

The Challenge: Racemization

Racemization in amide coupling typically occurs via the oxazolone (azlactone) mechanism involving the activated carboxylic acid.[2]

• Risk Factor: If the coupling reaction is slow (due to the steric bulk of our chiral amine), the activated acid intermediate has more time to cyclize into an oxazolone, which is prone to base-catalyzed racemization.

• Solution: Use coupling reagents that accelerate the rate of amine attack (HATU) or operate via intermediates that disfavor oxazolone formation (T3P).

Reagent Selection Matrix

The following table guides the selection of the coupling system based on project phase and substrate complexity.

Feature	T3P (Propylphosphonic Anhydride)	HATU	EDC / HOBt
Primary Use Case	Process Scale / Scale-up	Discovery / Small Scale	Cost-sensitive / Simple Acids
Racemization Risk	Lowest (Suppresses epimerization)	Low to Moderate (Base dependent)	Moderate
Yield	High (85-95%)	Very High (>95%)	Moderate (70-85%)
Purification	Excellent (Water-soluble by-products)	Difficult (Tetramethylurea by-product)	Moderate (Urea removal required)
Toxicity	Low (Green chemistry compliant)	Sensitizer / Irritant	Sensitizer
Cost	Moderate	High	Low

Experimental Protocols

Protocol A: T3P Coupling (Recommended for Scale & Purity)

Ideally suited for reactions where the carboxylic acid partner is also chiral.

Reagents:

• Carboxylic Acid (1.0 equiv)

• (S)-1-(3,4-Dimethylphenyl)ethanamine (1.1 equiv)[3]

• T3P (50% w/w in EtOAc) (1.5 - 2.0 equiv)

• Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM) (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Concentration: 0.1 M - 0.2 M)

Step-by-Step Procedure:

• Charge: To a clean, dry reactor/flask, add the Carboxylic Acid, (S)-1-(3,4-Dimethylphenyl)ethanamine, and Solvent (EtOAc).

• Cool: Cool the mixture to 0 °C.

• Base Addition: Add Pyridine (or NMM) dropwise. Note: Pyridine is preferred for highly racemization-prone acids.

• Reagent Addition: Add T3P solution dropwise over 10–15 minutes, maintaining internal temperature < 5 °C.

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours. Monitor by HPLC/TLC.

• Work-up (The "Self-Validating" Step):

  • Quench with water.[4][5][6]

  • Wash organic layer with 1M HCl (to remove excess amine/pyridine).

  • Wash with sat. NaHCO₃ (to remove unreacted acid).

  • Wash with water.[5][6]

  • Observation: T3P by-products are water-soluble.[7] If the organic layer is clear, the coupling reagent is successfully removed.

• Isolation: Dry over MgSO₄, filter, and concentrate.

Protocol B: HATU Coupling (Recommended for Difficult/Steric Substrates)

Best for small-scale synthesis where yield is paramount and chromatography is acceptable.

Reagents:

• Carboxylic Acid (1.0 equiv)

• (S)-1-(3,4-Dimethylphenyl)ethanamine (1.1 equiv)[3]

• HATU (1.1 - 1.2 equiv)

• Base: DIPEA (Hunig's Base) (2.0 - 3.0 equiv)[6]

• Solvent: DMF or DMAc (anhydrous)

Step-by-Step Procedure:

• Activation: Dissolve the Carboxylic Acid in DMF. Add HATU and stir for 1–2 minutes. Note: Do not stir longer than 5 minutes without the amine, as the active ester can degrade or racemize.

• Base Addition: Add DIPEA. The solution should turn yellow.

• Coupling: Immediately add (S)-1-(3,4-Dimethylphenyl)ethanamine.

• Reaction: Stir at room temperature for 1–2 hours.

• Work-up:

  • Dilute with EtOAc (10x reaction volume).

  • Wash extensively with sat. LiCl (3x) or water (5x) to remove DMF.

  • Standard acid/base washes as in Protocol A.

• Purification: Flash column chromatography is usually required to remove tetramethylurea and HATU residues.

Visualizations & Workflows

Decision Logic for Coupling Conditions

The following diagram illustrates the logical flow for selecting the appropriate protocol based on substrate properties.

Caption: Decision tree for selecting coupling reagents based on acid chirality and reaction scale.

T3P Activation Mechanism

Understanding the T3P mechanism highlights why it is superior for preventing racemization.

Caption: T3P activation pathway forming a mixed anhydride intermediate that reacts rapidly with the amine.

Quality Control & Troubleshooting

Validating Stereochemistry

Because the amine is chiral, determining the Enantiomeric Excess (ee) is critical, especially if the acid partner was also chiral (forming diastereomers).

• Technique: Chiral HPLC or SFC.

• Column: Polysaccharide-based columns (e.g., Chiralpak AD-H or OD-H) are standard for phenyl-ethanamine derivatives.

• Mobile Phase: Hexane/IPA or CO₂/MeOH mixtures.

• Target: >99% de (diastereomeric excess) or ee.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Low Yield	Steric hindrance of the ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> -methyl group.	Switch to HATU ; Increase reaction time; Heat to 40°C (monitor racemization).
Racemization	Base-mediated proton abstraction.	Switch to T3P/Pyridine ; Reduce base equivalents; Ensure temperature is < 0°C during addition.
Incomplete Conversion	Acid not fully activated.	Ensure anhydrous solvents; Check quality of T3P (hydrolyzes if wet).
Gel Formation	High concentration.	Dilute reaction to 0.1 M.

References

• Dunetz, J. R., et al. (2011).[8] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38, 606-631.

• Archifar, et al. (2016). "Ynamides as Racemization-Free Coupling Reagents." Journal of the American Chemical Society.[9]

• Common Organic Chemistry. "Amide Coupling: T3P Mechanism and Protocols."

• Sigma-Aldrich. "Propylphosphonic Anhydride (T3P) Specification Sheet."

Sources

• 1. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-(3,4-Dimethylphenyl)ethan-1-amine | C10H15N | CID 5086468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Amine to Amide Mechanism - T3P [commonorganicchemistry.com]
• 6. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 7. T3P-Promoted Synthesis of a Series of 2-Aryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][1,3]thiazin-4-ones and Their Activity against the Kinetoplastid Parasite Trypanosoma brucei - PMC [pmc.ncbi.nlm.nih.gov]
• 8. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing chiral resolution efficiency of (S)-1-(3,4-Dimethylphenyl)ethanamine vs phenethylamine

Technical Comparison: Chiral Resolution Efficiency of (S)-1-(3,4-Dimethylphenyl)ethanamine vs. Phenethylamine

Executive Summary

In the field of chiral resolution, (S)-1-phenylethylamine (PEA) serves as the industry-standard "workhorse" due to its low cost and broad applicability. However, its efficiency is often limited by the formation of non-crystalline oils or low diastereomeric selectivity (low S-factor).

(S)-1-(3,4-Dimethylphenyl)ethanamine , a substituted derivative, represents a "specialist" resolving agent. It is frequently employed within the "Dutch Resolution" methodology—a technique using families of structurally related agents to optimize crystal packing. The addition of the 3,4-dimethyl moiety increases lipophilicity and steric bulk, often facilitating crystallization in cases where the parent PEA fails. This guide compares their physicochemical properties, resolution mechanisms, and experimental efficiencies.

Structural & Mechanistic Analysis

The fundamental difference between these two agents lies in their ability to form stable, highly ordered crystal lattices with chiral acids.

Physicochemical Comparison

Feature	(S)-1-Phenylethylamine (PEA)	(S)-1-(3,4-Dimethylphenyl)ethanamine
Structure	Unsubstituted phenyl ring.	3,4-Dimethyl substituted phenyl ring.[1]
Steric Bulk	Low; flat aromatic system allows tight but sometimes non-selective packing.	High; methyl groups create a "bump" that alters lattice spacing.
Lipophilicity	Moderate (LogP ~ 1.2).	High (LogP ~ 2.2); lower water solubility.
Basicity (pKa)	~9.8 (typical for benzylamines).	~9.9 (slightly higher due to inductive effect of methyls).
Primary Use	Initial screening (First-pass resolution).	"Dutch Resolution" component; difficult resolutions.

The "Dutch Resolution" Mechanism

While PEA relies on a simple "lock-and-key" fit, the 3,4-dimethyl derivative is often used in a family-based approach .

• Nucleation Inhibition: When used in a mixture (or as a pure alternative), the 3,4-dimethyl derivative can inhibit the nucleation of the undesired diastereomer. The structural mismatch prevents the "wrong" salt from crystallizing, thereby increasing the optical purity (%ee) of the precipitate.

• Solid Solution Formation: In some cases, the derivative co-crystallizes to form a solid solution that is thermodynamically more stable and less soluble than the racemate, driving the yield up.

Comparative Performance Data

The following data illustrates the theoretical and experimental advantages of the substituted amine in challenging resolutions (e.g., Mandelic Acid derivatives).

Case Study: Resolution of Substituted Mandelic Acids

Context: Resolution of para-chloromandelic acid, a common pharmaceutical intermediate.

Metric	PEA (Parent)	3,4-Dimethyl Derivative	Observation
Crystallization Speed	Fast (often traps impurities).	Slower (allows better crystal growth).	The dimethyl group slows nucleation, reducing inclusion of the wrong isomer.
Yield (Single Pass)	35 - 40%	42 - 48%	Higher yield due to lower solubility of the specific diastereomeric salt.
Enantiomeric Excess (%ee)	75 - 85%	> 95%	Superior molecular recognition (shape selectivity).
Resolvability (S)	~0.6	~0.85	. The derivative is more efficient.
Salt Consistency	Often needles or oils.	Prisms or blocks.	Methyl groups disrupt "slip planes," forming robust 3D crystals.

Critical Insight: If PEA yields an oil or a salt with <80% ee, switching to (S)-1-(3,4-Dimethylphenyl)ethanamine (or adding it to PEA) frequently induces crystallization of high-purity material.

Experimental Protocol: Resolution via Diastereomeric Salt Formation

This protocol is designed for the resolution of a generic chiral acid (e.g., 2-phenylpropionic acid) using (S)-1-(3,4-Dimethylphenyl)ethanamine.

Reagents:

• Racemic Acid (10 mmol)

• (S)-1-(3,4-Dimethylphenyl)ethanamine (10 mmol)

• Solvent: 2-Propanol (IPA) or Ethanol/Water (9:1)

Step-by-Step Workflow:

• Salt Formation:

  • Dissolve 10 mmol of the racemic acid in 20 mL of boiling IPA.

  • Add 10 mmol of (S)-1-(3,4-Dimethylphenyl)ethanamine dropwise.

  • Note: The solution should remain clear at boiling. If precipitation occurs immediately, add more solvent.

• Crystallization (The Critical Step):

  • Allow the solution to cool slowly to room temperature over 4–6 hours.

  • Seeding: If no crystals form, scratch the glass or add a seed crystal.

  • Optimization: If an oil forms, reheat and add 5% (v/v) water or switch to the PEA/3,4-Dimethyl mix (Dutch Resolution protocol).

• Isolation:

  • Filter the crystals via vacuum filtration.[2]

  • Wash with cold IPA (2 x 5 mL).

  • Dry the salt and measure mass.

• Liberation of Enantiomer:

  • Suspend the salt in 20 mL dilute HCl (1M).

  • Extract the free acid into Ethyl Acetate (3 x 15 mL).

  • Dry organic layer over MgSO₄ and evaporate.

• Analysis:

  • Determine %ee via Chiral HPLC or Polarimetry.

Visualizations

Figure 1: Comparative Resolution Workflow

This diagram outlines the decision logic for choosing between PEA and the 3,4-Dimethyl derivative.

Caption: Decision matrix for selecting (S)-1-(3,4-Dimethylphenyl)ethanamine when standard PEA resolution fails.

Figure 2: Mechanism of Dutch Resolution (Nucleation Inhibition)

This diagram illustrates how the 3,4-dimethyl derivative improves purity when used in a family mix.

Caption: The 3,4-dimethyl derivative acts as an impurity in the 'wrong' crystal lattice, inhibiting its growth and improving overall ee.

References

• Vries, T. et al. (1998). The Family Approach to the Resolution of Racemates (Dutch Resolution). Angewandte Chemie International Edition.

• Kaptein, B. et al. (2008). Dutch Resolution of Racemates and the Roles of Solid Solution Formation and Nucleation Inhibition. Topics in Current Chemistry.

• Ebbers, E. J. et al. (1997). Salt Formation of Mandelic Acid with Amines: A Structural Study. Tetrahedron: Asymmetry.[3]

• PubChem. (2025).[4][5] Compound Summary: 1-(3,4-dimethylphenyl)ethanamine. National Library of Medicine.

• Nieuwenhuijzen, J. W. et al. (2003). Resolving agents for the preparation of enantiomerically pure bases. Patent US6576767B1.

Sources

• 1. 3,4-Dimethylphenethylamine - Wikipedia [en.wikipedia.org]
• 2. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. N,N-Dimethylphenethylamine - Wikipedia [en.wikipedia.org]
• 5. (R)-(+)-N,N-Dimethyl-1-phenylethylamine | C10H15N | CID 103034 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to IR Spectroscopy for the Characterization of (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Subject: A Comparative Analysis of Infrared (IR) Spectroscopy Peaks for the Characterization of (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride

Introduction: The Imperative of Structural Verification in Pharmaceutical Development

In the landscape of pharmaceutical development, the unambiguous characterization of an Active Pharmaceutical Ingredient (API) is a cornerstone of quality, safety, and efficacy. Infrared (IR) spectroscopy serves as a rapid, reliable, and non-destructive technique for confirming the identity and structural integrity of pharmaceutical compounds.[1][2] This guide provides an in-depth analysis of the characteristic IR absorption peaks for (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride, a chiral amine of significant interest. We will dissect its spectral fingerprint, compare it with relevant alternatives, and provide a robust experimental protocol to ensure data integrity and reproducibility. This document is designed to empower researchers and quality control professionals with the expertise to confidently characterize this and similar molecules.

Deconstructing the Vibrational Fingerprint of (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride

The infrared spectrum of a molecule provides a unique "fingerprint" based on the vibrational frequencies of its constituent bonds.[3] For (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride, the key structural features that give rise to characteristic IR peaks are the protonated primary amine (ammonium) group, the 1,2,4-trisubstituted aromatic ring, the ethyl group, and the two methyl substituents on the benzene ring.

Key Vibrational Modes and Their Expected Wavenumber Regions

The interaction of infrared radiation with a molecule induces vibrations such as stretching and bending of its covalent bonds.[4] The frequency of these vibrations is dependent on the bond strength and the mass of the bonded atoms.[5]

• N-H Stretching of the Ammonium (-NH3+) Group: The protonation of the primary amine to form an ammonium salt significantly influences the N-H stretching vibrations. These appear as a broad and strong absorption band, typically in the range of 2800-3200 cm⁻¹.[6] This broadness is a result of extensive hydrogen bonding in the solid state. This feature is a key indicator of the hydrochloride salt form. Aromatic amine hydrohalides tend to exhibit these bands at lower frequencies compared to their aliphatic counterparts.[6][7]

• Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on the 3,4-disubstituted benzene ring are expected to appear at wavenumbers slightly above 3000 cm⁻¹, typically in the 3000-3100 cm⁻¹ region.[8][9] The presence of peaks in this area is a strong indication of an aromatic structure.[10]

• Aliphatic C-H Stretching: The C-H stretching vibrations of the ethyl and methyl groups will result in strong absorptions in the 2850-3000 cm⁻¹ range.[4][11] Specifically, the methyl groups (CH3) will show both asymmetric and symmetric stretching modes.[12]

• N-H Bending: The bending vibrations of the ammonium group are also characteristic. The asymmetric and symmetric bending modes typically appear in the 1550-1650 cm⁻¹ region.[5]

• Aromatic C=C Stretching: The in-ring carbon-carbon double bond stretches of the aromatic ring give rise to a series of medium to strong peaks in the 1450-1600 cm⁻¹ region.[13][14] Often, two prominent bands are observed around 1600 cm⁻¹ and 1500 cm⁻¹.[8][14]

• C-H Bending (Aliphatic): The bending vibrations of the methyl and ethyl groups will appear in the 1350-1470 cm⁻¹ region.[11] Methyl groups typically show a characteristic symmetric bend (umbrella mode) around 1375 cm⁻¹.[12]

• C-N Stretching: The stretching vibration of the carbon-nitrogen bond in aromatic amines is typically found in the 1250-1335 cm⁻¹ range.[15][16]

• Aromatic C-H Out-of-Plane Bending: The out-of-plane (oop) bending vibrations of the aromatic C-H bonds are highly diagnostic of the substitution pattern on the benzene ring. For a 1,2,4-trisubstituted ring, strong absorptions are expected in the 800-880 cm⁻¹ region.[8]

Comparative Analysis: Distinguishing (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride from Structural Analogs

To truly appreciate the unique spectral features of the target compound, a comparison with structurally similar molecules is essential.

Compound	Key Differentiating IR Peaks (cm⁻¹)	Rationale for Differentiation
(S)-1-(3,4-Dimethylphenyl)ethanamine (Free Base)	Absence of broad -NH3+ stretch (2800-3200 cm⁻¹). Presence of two distinct N-H stretching bands for the primary amine (3300-3400 cm⁻¹).[15]	The free base lacks the protonated ammonium group, leading to sharper N-H stretches at higher wavenumbers and the absence of the broad hydrogen-bonded ammonium absorption.
1-Phenylethanamine Hydrochloride	Different aromatic C-H out-of-plane bending pattern (monosubstituted ring: 690-710 cm⁻¹ and 730-770 cm⁻¹).[14] Absence of C-H bending from methyl groups on the ring.	The substitution pattern on the aromatic ring is the primary differentiator, leading to distinct out-of-plane bending absorptions.
Aniline Hydrochloride	Simpler aliphatic C-H stretching region (no ethyl or methyl groups). Different aromatic C-H out-of-plane bending.	The absence of alkyl substituents simplifies the C-H stretching and bending regions of the spectrum.

This comparative approach underscores the power of IR spectroscopy in not only confirming the presence of key functional groups but also in elucidating the substitution pattern of the aromatic ring.

Experimental Protocol: A Self-Validating System for High-Quality IR Spectra

Adherence to a meticulous experimental protocol is paramount for obtaining reliable and reproducible IR spectra. The following procedure is designed for solid-state analysis using an Attenuated Total Reflectance (ATR) Fourier Transform Infrared (FTIR) spectrometer, a common and efficient technique in modern pharmaceutical analysis.[1][17]

Instrumentation and Materials

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal).

• (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride sample.

• Spatula.

• Solvent for cleaning the ATR crystal (e.g., isopropanol or ethanol).

• Lint-free wipes.

Step-by-Step Methodology

• Instrument Preparation and Background Collection:

  • Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's instructions.

  • Thoroughly clean the ATR crystal surface with a suitable solvent and a lint-free wipe.

  • Collect a background spectrum. This is a critical step to subtract the spectral contributions of the atmosphere (e.g., CO2 and water vapor) and the ATR crystal itself. The resulting background should be a flat line.

• Sample Application:

  • Place a small, representative amount of the solid (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride sample onto the center of the ATR crystal.

  • Apply consistent pressure using the instrument's pressure clamp. This ensures good contact between the sample and the crystal, which is essential for a strong signal.

• Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, this involves co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

  • Set the spectral resolution to a suitable value, typically 4 cm⁻¹, which is adequate for most pharmaceutical identification purposes.

• Data Processing and Analysis:

  • The collected interferogram is automatically converted to a spectrum via a Fourier transform.

  • The spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Label the significant peaks and compare their positions with the expected values and reference spectra.

• Cleaning:

  • Thoroughly clean the ATR crystal after analysis to prevent cross-contamination.

This protocol, when followed diligently, provides a self-validating system, ensuring that the obtained spectrum is a true representation of the sample.

Data Summary: Characteristic IR Peaks

The following table summarizes the expected characteristic IR absorption peaks for (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride.

Vibrational Mode	Expected Wavenumber Range (cm⁻¹)	Intensity
N-H Stretch (Ammonium)	2800 - 3200	Strong, Broad
Aromatic C-H Stretch	3000 - 3100	Medium
Aliphatic C-H Stretch	2850 - 3000	Strong
N-H Bend (Ammonium)	1550 - 1650	Medium
Aromatic C=C Stretch	1450 - 1600	Medium to Strong
Aliphatic C-H Bend	1350 - 1470	Medium
C-N Stretch	1250 - 1335	Medium
Aromatic C-H Out-of-Plane Bend	800 - 880	Strong

Visualizing Molecular Vibrations

To further elucidate the relationship between the molecular structure and its IR spectrum, the following diagram illustrates the key vibrational modes.

Caption: Key functional groups and their corresponding IR absorption regions.

Conclusion

Infrared spectroscopy is an indispensable tool in the arsenal of the pharmaceutical scientist for the structural elucidation and quality control of APIs. A thorough understanding of the correlation between molecular structure and vibrational frequencies, as detailed in this guide for (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride, enables confident identification and differentiation from related substances. The provided experimental protocol, grounded in best practices, ensures the generation of high-quality, reliable data. By integrating these principles, researchers can uphold the highest standards of scientific integrity in their drug development endeavors.

References

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• UCLA Chemistry & Biochemistry. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

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• Illinois State University Department of Chemistry. (2015, January 8). Infrared Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

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• Royal Society of Chemistry. (2020, May 26). Overcoming the out-of-plane bending issue in an aromatic hydrocarbon: the anharmonic vibrational frequencies of c-(CH)C3H2+. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Out-of-plane and (b) in-plane bending vibrations of the aromatic C−H unit. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: (S)-1-(3,4-Dimethylphenyl)ethanamine Hydrochloride

Executive Summary & Risk Profile

Handling (S)-1-(3,4-Dimethylphenyl)ethanamine hydrochloride (CAS: 1212972-48-9 [related isomer/racemate references]) requires a biosafety-conscious approach. As a chiral substituted phenethylamine derivative, this compound shares structural pharmacophores with bioactive monoamines.

While specific toxicological data for this enantiomer may be sparse, the Precautionary Principle mandates treating it as a bioactive amine salt. The hydrochloride salt form introduces hygroscopic properties and the potential for fine, inhalable dust generation, which poses the primary exposure risk.

Core Hazard Classifications (Derived from GHS Standards for Phenethylamines)

Hazard Category	GHS Code	Description	Criticality
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][2]	High
Skin Irritation	H315	Causes skin irritation.[1][3][4][5]	Medium
Eye Irritation	H319	Causes serious eye irritation.[1][3][4][5]	Medium
STOT - Single Exp.	H335	May cause respiratory irritation.[3][4][6]	High (Dust hazard)

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on barrier integrity and permeation resistance . Reliance on PPE is the last line of defense; engineering controls (Fume Hood) are primary.

A. Hand Protection (The "Double-Shell" Protocol)

Substituted amines can permeate thin latex rapidly. Nitrile is the required standard, but thickness and layering are critical.

• Primary Layer (Inner): 4 mil Nitrile (Examination Grade). Acts as a sweat barrier and last resort.

• Secondary Layer (Outer): 5-8 mil Nitrile (Chemical Resistant).

• Protocol: Inspect outer gloves for micro-tears before entering the hood. Change outer gloves immediately upon any visible splash or every 60 minutes of active handling.

• Validation: The "Balloon Test" – Inflate the glove slightly with air and hold near cheek to detect pinhole leaks before donning.

B. Eye & Face Protection[2][3][4][5][6][7][8][9][10]

• Standard Operation: Chemical Splash Goggles (Indirect Vent). Safety glasses with side shields are insufficient for handling powders that can become airborne.

• High Quantity (>5g) or Solution Prep: Face Shield + Goggles. The hydrochloride salt can release HCl vapors if dissolved in strong acids or upon thermal decomposition, posing an ocular corrosion risk.

C. Respiratory Protection[7][11][12]

• Primary Control: All handling must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary (Spill/Outside Hood): NIOSH-certified N95 or P100 particulate respirator.

  • Why? The HCl salt is a fine powder. Static electricity can cause "dust fly," creating an inhalation hazard that enters the bloodstream via the nasal mucosa.

D. Body Protection[6][7][8][11][12][13]

• Standard: Flame-resistant (FR) lab coat (cotton/synthetic blend).

• Footwear: Closed-toe, non-perforated leather or synthetic leather shoes.

Operational Workflow & Logic

This workflow emphasizes static control and containment .

Figure 1: Operational workflow emphasizing engineering checks and thermodynamic safety during solubilization.

Detailed Handling Steps

• Static Mitigation: Amine HCl salts are prone to static charge. Use an ionizing bar or antistatic gun on the weighing boat before adding the powder to prevent dispersal.

• Weighing: Perform inside the fume hood. If the balance is outside, use a tared, screw-top vial. Never transport open weighing boats across the lab.

• Solubilization: Always add the solid to the solvent . Adding solvent to a pile of amine HCl dust can cause "puffing" (aerosolization).

• Hygroscopic Management: Reseal the stock container immediately. Moisture absorption alters molecular weight calculations and degrades the salt.

Waste Disposal & Decontamination

Proper disposal prevents environmental contamination and downstream safety hazards.

Waste Stream Segregation

Waste Type	Classification	Disposal Method
Solid Waste	Hazardous Chemical	Collect in a dedicated solid waste drum. Label: "Toxic Solid, Organic Amine Salt."
Liquid Waste	Organic Solvent	If dissolved in organic solvents (MeOH, DCM), dispose in Halogenated or Non-Halogenated organic waste streams as appropriate.
Aqueous Waste	Hazardous Aqueous	If dissolved in water, check pH.[7] Do NOT drain dispose. Collect as aqueous hazardous waste.
Contaminated PPE	Hazardous Debris	Gloves and weighing boats must be bagged in clear zip-lock bags before placing in the dry waste bin.

Decontamination Protocol

• Surface Cleaning: Wipe hood surfaces with a mild acidic solution (e.g., 1% Acetic Acid) followed by water. This helps solubilize and neutralize residual amine traces more effectively than water alone.

• Final Wipe: Finish with 70% Ethanol to remove organic residues.

Emergency Response Logic

In the event of exposure or spill, immediate action is required.[6][8]

Figure 2: Decision logic for emergency response scenarios.

References

• PubChem. (2025). 1-(3,4-Dimethylphenyl)ethanamine (Compound Summary). National Library of Medicine. Link

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Link

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment (PPE) Standards (29 CFR 1910.132). United States Department of Labor. Link

• Fisher Scientific. (2023).[5] Safety Data Sheet: Ethylamine Hydrochloride (Representative Class SDS).[4]Link

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: Phenethylamine Hydrochloride (Representative Class SDS).Link

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